4-Chloro-3,5-dinitrobenzotrifluoride
4-Chloro-3,5-dinitrobenzotrifluoride
4-chloro-3,5-dinitro-alpha,alpha,alpha-trifluorotoluene appears as yellow crystals. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
393-75-9
VCID:
VC21182652
InChI:
InChI=1S/C7H2ClF3N2O4/c8-6-4(12(14)15)1-3(7(9,10)11)2-5(6)13(16)17/h1-2H
SMILES:
C1=C(C=C(C(=C1[N+](=O)[O-])Cl)[N+](=O)[O-])C(F)(F)F
Molecular Formula:
C7H2ClF3N2O4
Molecular Weight:
270.55 g/mol
4-Chloro-3,5-dinitrobenzotrifluoride
CAS No.: 393-75-9
Cat. No.: VC21182652
Molecular Formula: C7H2ClF3N2O4
Molecular Weight: 270.55 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-chloro-3,5-dinitro-alpha,alpha,alpha-trifluorotoluene appears as yellow crystals. (NTP, 1992) |
|---|---|
| CAS No. | 393-75-9 |
| Molecular Formula | C7H2ClF3N2O4 |
| Molecular Weight | 270.55 g/mol |
| IUPAC Name | 2-chloro-1,3-dinitro-5-(trifluoromethyl)benzene |
| Standard InChI | InChI=1S/C7H2ClF3N2O4/c8-6-4(12(14)15)1-3(7(9,10)11)2-5(6)13(16)17/h1-2H |
| Standard InChI Key | HFHAVERNVFNSHL-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])Cl)[N+](=O)[O-])C(F)(F)F |
| Canonical SMILES | C1=C(C=C(C(=C1[N+](=O)[O-])Cl)[N+](=O)[O-])C(F)(F)F |
| Melting Point | 133 to 136 °F (NTP, 1992) 57.0 °C |
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